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Compound of Interest

Compound Name: c-di-AMP diammonium

Cat. No.: B8198295 Get Quote

Introduction

Cyclic di-adenosine monophosphate (c-di-AMP) is a crucial second messenger molecule

utilized in signal transduction pathways by a wide range of bacteria, including many significant

human pathogens like Staphylococcus aureus and Listeria monocytogenes.[1][2] This signaling

molecule is integral to the regulation of fundamental cellular processes such as cell wall

homeostasis, potassium transport, DNA repair, cell growth, and virulence.[1][3][4] The

intracellular levels of c-di-AMP are meticulously controlled by the activities of diadenylate

cyclase (DAC) enzymes, which synthesize it from two ATP molecules, and phosphodiesterase

(PDE) enzymes, which degrade it.[1][5] Given its essentiality and toxicity at high levels, the c-

di-AMP signaling pathway has emerged as a promising target for novel antimicrobial drug

development.[2][5]

This application note details a robust and sensitive method for the quantification of c-di-AMP

from bacterial cultures using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS). The protocol provides a comprehensive workflow from sample extraction to data

analysis, suitable for researchers in microbiology, drug discovery, and clinical diagnostics.

c-di-AMP Signaling Pathway
The cellular concentration of c-di-AMP is tightly regulated to maintain homeostasis.[1]

Diadenylate cyclases (DACs) synthesize c-di-AMP, which then binds to various effector

proteins or riboswitches to trigger downstream cellular responses.[1][2][6] To terminate the

signal, phosphodiesterases (PDEs) hydrolyze c-di-AMP into pApA or AMP.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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